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Compound of Interest

Compound Name: 1-lodopentane

Cat. No.: B145852

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous chemicals like 1-lodopentane.

This guide provides immediate, essential safety protocols and logistical information, including
detailed operational and disposal plans, to foster a secure and efficient research environment.

Physicochemical and Safety Data

A clear understanding of the properties of 1-lodopentane is the first step toward safe handling.
The following table summarizes key quantitative data for quick reference.

Property Value

Molecular Formula C5H11I[1][2]

Molecular Weight 198.05 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid[1][4]
Odor Gasoline-like[1]

Boiling Point 155.0 - 157.0 °C[1]

Density 1.510 g/cm3[1]

Flash Point 43 °C/109.4 °F[2]

Vapor Density 6.83[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)

1-lodopentane is a flammable liquid and vapor that can cause skin and serious eye irritation,
and may also lead to respiratory irritation.[4][5][6] It is crucial to use appropriate personal
protective equipment (PPE) to minimize exposure.

Hazard PPE and Engineering Controls

Work in a well-ventilated area. Use a
NIOSH/MSHA or European Standard EN 149

Inhalation approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[1][2]

) Wear appropriate protective gloves and clothing
Skin Contact )
to prevent skin exposure.[1][2]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye Contact OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2]

Keep away from heat, sparks, and open flames.
Flammability [1][7] Use spark-proof tools and explosion-proof
equipment.[1][7]

Facilities should be equipped with an eyewash
General _
station and a safety shower.[1]

Experimental Workflow for Safe Handling

A systematic approach is essential for handling 1-lodopentane safely. The following diagram
illustrates the key steps from preparation to disposal.
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Experimental Workflow for 1-lodopentane
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Caption: Workflow for Safe Handling of 1-lodopentane.
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Step-by-Step Operational Plan

1.

Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 1-lodopentane.[3][9]

Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical safety
goggles, protective gloves, and a lab coat.[1][2]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][7]

. Handling and Storage:

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][7]

Tools: Use only non-sparking tools to avoid ignition sources.[1][4][7]

Storage: Store 1-lodopentane in a tightly closed container in a cool, dry, and well-ventilated
area away from heat, sparks, and flame.[1][7] It is also light-sensitive and should be stored in
a dark place.[5][8]

. Disposal:

Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[1]

Disposal Method: Dispose of unused material and contaminated packaging in an approved
waste disposal plant.[2] One method is to burn it in a chemical incinerator equipped with an
afterburner and scrubber, taking extra care due to its high flammability.[8]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b145852?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-iodopentane.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://pim-resources.coleparmer.com/sds/41897.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20781~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:33:28~~1-Iodopentane~~
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://www.benchchem.com/product/b145852?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://www.fishersci.com/shop/products/1-iodopentane-98-stab-copper-thermo-scientific/AAB2078136
https://www.chemicalbook.com/msds/1-iodopentane.pdf
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-iodopentane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.[1]

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) S
and shoes. Seek medical attention if irritation

persists.[1][10]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Seek medical
attention.[1][2]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and drink
Ingestion

2-4 cupfuls of milk or water. Seek medical

attention.[1]

Spill Response: In case of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[1][7] Remove all sources of

ignition and provide ventilation.[1][7]

This guide is intended to provide essential information for the safe handling of 1-lodopentane.
Always refer to your institution's specific safety protocols and the most current Safety Data
Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
lodopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145852#personal-protective-equipment-for-handling-
1-iodopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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